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Compound of Interest

Compound Name: (2-Bromophenoxy)acetic acid

Cat. No.: B161383 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

guide provides detailed procedures for the safe disposal of (2-Bromophenoxy)acetic acid, a

halogenated organic compound. Adherence to these protocols is essential to minimize risks

and comply with regulatory standards.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to be familiar with the inherent hazards of

(2-Bromophenoxy)acetic acid and the necessary safety precautions. This substance is an

irritant and may cause harm if not handled correctly.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling (2-Bromophenoxy)acetic acid. This includes:

Eye Protection: Chemical safety goggles or eyeglasses that meet OSHA's eye and face

protection regulations (29 CFR 1910.133) or European Standard EN166 are mandatory.[1][2]

Hand Protection: Wear appropriate protective gloves to prevent skin contact.[1][3]

Respiratory Protection: In situations where dust may be generated, a respiratory protection

program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European

Standard EN 149 must be followed.[1]
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Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1]

In Case of a Spill: In the event of a small spill, immediately clean the area using appropriate

protective equipment.[1] The spilled material should be vacuumed or swept up and placed into

a suitable, labeled disposal container.[1] It is important to avoid generating dusty conditions

and to ensure adequate ventilation.[1] For larger spills, evacuate the area and contact your

institution's environmental health and safety (EHS) department.

Waste Segregation and Collection
Proper segregation of chemical waste is a critical step in the disposal process. (2-
Bromophenoxy)acetic acid is classified as a halogenated organic waste due to the presence

of bromine.[4] Halogenated organic wastes must be collected separately from other waste

streams to ensure proper treatment and disposal, which often involves incineration at a

regulated hazardous waste facility.[4]

Key Segregation Guidelines:

Do not mix halogenated organic wastes with non-halogenated organic wastes.[4][5][6]

Do not combine acids and bases in the same container.[4]

Do not mix with strong oxidizing agents or other reactive materials.[4][5]

Waste should be collected in designated, clearly labeled containers.[4][7] These containers are

often color-coded (e.g., green for halogenated organics) to prevent cross-contamination.[4] The

label should clearly identify the contents, including the full chemical name of "(2-
Bromophenoxy)acetic acid".[7]

Disposal Procedure for (2-Bromophenoxy)acetic
acid
Follow these step-by-step instructions for the proper disposal of (2-Bromophenoxy)acetic
acid:

Wear Appropriate PPE: Before handling the chemical, ensure you are wearing the necessary

personal protective equipment as outlined above.
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Prepare a Labeled Waste Container: Obtain a designated waste container for halogenated

organic compounds. Ensure it is clean, in good condition, and properly labeled with

"Halogenated Organic Waste" and the specific chemical name, "(2-Bromophenoxy)acetic
acid".[7]

Transfer Waste: Carefully transfer the (2-Bromophenoxy)acetic acid waste into the

designated container. If the chemical is in solid form, minimize dust generation during the

transfer.

Secure the Container: Tightly close the container lid to prevent spills or the release of

vapors.[7]

Store the Waste Container: Store the sealed waste container in a cool, dry, and well-

ventilated area, away from incompatible materials.[1][7]

Arrange for Pickup: Contact your institution's EHS department to arrange for the pickup and

final disposal of the hazardous waste.

Disposal of Empty Containers
Empty containers that previously held (2-Bromophenoxy)acetic acid may still contain residual

chemical and should be treated as hazardous waste. Depending on institutional policies, these

containers may be returned to the supplier for reuse or recycling. If this is not an option, the

container should be punctured to prevent reuse and disposed of in an authorized landfill.

Always retain the original label on the container.

Quantitative Safety Data Summary
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Parameter Value/Information Source

Chemical Classification Halogenated Organic Acid [4]

Primary Hazards Skin and eye irritation [2][8][9]

Personal Protective Equipment

Safety goggles, gloves,

protective clothing, respirator

(if dust is present)

[1][2][8]

Incompatible Materials
Strong oxidizing agents, acids,

bases
[1][4][5]

Spill Cleanup

Sweep or vacuum into a

suitable container, avoid dust

generation

[1]

Disposal Method
Incineration in a regulated

hazardous waste incinerator
[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (4-Bromophenoxy)acetic acid(1878-91-7)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

2. fishersci.com [fishersci.com]

3. chemicalbook.com [chemicalbook.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.fishersci.com/store/msds?partNumber=AC160520250&productDescription=4-BROMOPHENYLACETIC+ACID+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-bromophenylacetic-acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromophenylacetic-acid
https://m.chemicalbook.com/ProductMSDSDetailCB0319740_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC160520250&productDescription=4-BROMOPHENYLACETIC+ACID+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-bromophenylacetic-acid.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0319740_EN.htm
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.cornell.edu/book/export/html/1312
https://m.chemicalbook.com/ProductMSDSDetailCB0319740_EN.htm
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b161383?utm_src=pdf-body-img
https://www.benchchem.com/product/b161383?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductMSDSDetailCB0319740_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0319740_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC160520250&productDescription=4-BROMOPHENYLACETIC+ACID+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-bromophenylacetic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. bucknell.edu [bucknell.edu]

5. 7.2 Organic Solvents [ehs.cornell.edu]

6. 8.1 Organic solvent waste | Kemicentrum [kc.lu.se]

7. braun.matse.illinois.edu [braun.matse.illinois.edu]

8. chemicalbook.com [chemicalbook.com]

9. 2-Bromophenylacetic acid | C8H7BrO2 | CID 87754 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Safe Disposal of (2-Bromophenoxy)acetic acid: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161383#2-bromophenoxy-acetic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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